Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Core Characteristics of Delmitide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Delmitide

CAS No.: 287096-87-1

Cat. No.: S525597

The table below outlines the fundamental molecular and application data for Delmitide:

Attribute Description

IUPAC Name/Common Delmitide (also known as RDP58) [1].

Name

CAS Number 287096-87-1 [1].

Molecular Formula C59H105N17011 [1].

Molecular Weight 1228.57 g/mol [1].

Chemical Structure A decapeptide (10-amino acid peptide) composed of D-isomer amino
acids [1].

Primary Biological Activity Potent anti-inflammatory immunomodulator [1].

Key Therapeutic Ulcerative colitis, Cytokine storm (e.g., in COVID-19, sepsis) [1] [2].
Associations

Mechanism of Action & Biological Function
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Delmitide functions as an orally active peptide that modulates the immune system through multiple

pathways.

Functional Aspect Experimental Findings & Implications

Cytokine Inhibition Orally inhibits production of key pro-inflammatory cytokines: TNF-a, IFN-y, and
IL-12 [1].

Targeted Signaling Mechanisms may involve MAPK, PI3K-Akt, and Cytokine-cytokine receptor
Pathways interaction pathways [3].

Enzyme Induction Up-regulates the activity of heme oxygenase 1, an enzyme with cytoprotective
and anti-inflammatory properties [1].

Therapeutic Proposed as a combination therapy to block TNF and IFN-y signaling to inhibit
Application "PANoptosis," a central cell death process in cytokine storms [2].

Pre-Clinical Experimental Data

Substantial in vivo evidence supports the efficacy of Delmitide.

Experimental Context Protocol & Outcome Summary

In Vivo Model BALB/c mice (female, 9-10-week-old) [1].

Dosing & Oral administration at 2.5, 5, and 10 mg/kg, delivered daily [1].
Administration

Induced Condition CPT-11 (chemotherapy drug)-induced diarrhea, mucosal inflammation, and
mortality [1].

| Key Results | - Reduced diarrhea and GI toxicity in a dose-dependent manner.

¢ Attenuated overexpression of TNF-q, IFN-y, and IL-12.
¢ Preserved intestinal mucosa structure and inhibited apoptosis.
e Enhanced survival in tumor-bearing mice [1]. |
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Experimental Workflow for In Vivo Validation

The diagram below summarizes the key stages of the pre-clinical in vivo study on Delmitide.

Animal Model
BALB/c mice

Induce Condition
CPT-11 Chemotherapy

——— —————— ——— ——————

Administer Compound
Oral Delmitide

Doses: 2.5, 5, 10 mg/kg
Frequency: Daily

Diarrhea Incidence
Mucosal Morphology
Cytokine Levels (TNF-a, IFN-y, IL-12)

Animal Survival

Analysis & Outcome

Measured Endpoints

Click to download full resolution via product page

In vivo workflow for Delmitide efficacy validation.

Research Implications and Future Directions
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Delmitide represents a promising therapeutic approach for conditions driven by excessive inflammation. Its
oral bioavailability and novel mechanism of action distinguish it from other biological inhibitors. Research
suggests it holds potential for drug repurposing, particularly in managing cytokine storms associated with
COVID-19 and other inflammatory conditions [2]. Future work should focus on elucidating its precise
molecular targets using techniques like NMR for structural dynamics [4] and validating efficacy in human

clinical trials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | CAS#:287096-87-1 | Chemsrc Delmitide [chemsrc.com]

2. Drug combination for treating cytokine storms of COVID-19 ... [stjude.org]

3. Potential therapeutic compounds for post-stroke depression ... [pmc.ncbi.nim.nih.gov]
4. 2.4. NMR Spectroscopy [bio-protocol.org]

To cite this document: Smolecule. [Core Characteristics of Delmitide]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b525597#delmitide-structure-and-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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